Cas no 124704-85-4 (Sagittatin A)

Sagittatin A structure

Product Name:Sagittatin A

CAS No:124704-85-4

Molecular Formula:C₃₂H₃₈O₁₈

Molecular Weight:710.633

CID:2065093

Sagittatin A Properties

Names and Identifiers

- Sagittatin A
- InChIKey： MRMCTOUWTYMNOX-UHFFFAOYSA-N
- Inchi： InChI=1S/C32H38O18/c1-10-19(36)23(40)26(43)31(45-10)47-14-7-15(34)18-17(8-14)48-27(12-3-5-13(33)6-4-12)28(22(18)39)49-32-29(24(41)20(37)11(2)46-32)50-30-25(42)21(38)16(35)9-44-30/h3-8,10-11,16,19-21,23-26,29-38,40-43H,9H2,1-2H3
- SMILES： CC1OC(Oc2cc(O)c3c(c2)oc(-c2ccc(O)cc2)c(OC2OC(C)C(O)C(O)C2OC2OCC(O)C(O)C2O)c3=O)C(O)C(O)C1O

Computed Properties

Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 18
Heavy Atom Count: 50
XLogP3: -1.443

Sagittatin A Related Literature

1. A novel fluorescent probe for the detection of Golgi nitroreductase under hypoxic conditions†

Qian Zhang,Yonghe Tang,Sirui Song,Juanjuan Peng,Weiying Lin New J. Chem., 2022,46, 14333-14337
2. Capabilities of fast protein liquid chromatography coupled to a double focusing inductively coupled plasma mass spectrometer for trace metal speciation in human serum

J. Anal. At. Spectrom., 1999,14, 947-951
3. Spectroscopic exploration of drug–protein interaction: a study highlighting the dependence of the magnetic field effect on inter-radical separation distance formed during photoinduced electron transfer

Brotati Chakraborty,Piyali Mitra,Samita Basu RSC Adv., 2015,5, 81533-81545
4. Direct ocean capture: the emergence of electrochemical processes for oceanic carbon removal

Prince Aleta,Abdelrahman Refaie,Mohsen Afshari,Ahmad Hassan Energy Environ. Sci., 2023,16, 4944-4967
5. Nucleation: theory and experiment

Mikhail P. Anisimov Russ. Chem. Rev., 2003,72, 591-628
6. Oligosaccharide synthesis on soluble high-molecular weight pHEMA using a photo-cleavable linker†

Abhishek Vartak,Sandeep Thanna,Kyle Meyer,Miranda Dermanelian,Steven J. Sucheck RSC Adv., 2018,8, 41612-41619
7. Synthesis and characterization of micrometre-sized, polypyrrole-coated polystyrene latexes

J. Mater. Chem., 1997,7, 1339-1347
8. Activity-based protein profiling reveals that secondary-carbon-centered radicals of synthetic 1,2,4-trioxolanes are predominately responsible for modification of protein targets in malaria parasites†

Chunyan Wei,Sheng Liu,Jin-Hui Zhao,Zi Ye,Shi-Shan Yu,Chong-Jing Zhang Chem. Commun., 2019,55, 9535-9538
9. Deep ultraviolet optical limiting materials: 2D Ti3C2 and Ti3AlC2 nanosheets†

Guowei Liu,Junjie Yuan,Zhixin Wu,Pingzhang Yu,Zhengping Wang,Xinguang Xu J. Mater. Chem. C, 2023,11, 2355-2363
10. Facile synthesis and photoelectric properties of carbon dots with upconversion fluorescence using arc-synthesized carbon by-products†

Yanjie Su,Minmin Xie,Xiaonan Lu,Hao Wei,Huijuan Geng,Zhi Yang,Yafei Zhang RSC Adv., 2014,4, 4839-4842

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